![molecular formula C27H47N7O6 B1237928 N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide](/img/structure/B1237928.png)
N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide
Overview
Description
N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide is a natural product found in Trichonephila clavata with data available.
Scientific Research Applications
Endoplasmic Reticulum Stress Induction
- Research Application: Deferoxamine, a compound related to the specified chemical, has been studied for its ability to induce endoplasmic reticulum (ER) stress in PC12 cells, a model for understanding cellular responses to hypoxic conditions and ER stress mechanisms. This research could provide insights into therapeutic strategies for diseases associated with ER stress.
- Source: Youngbum Yoo, K. Lee, Seung-Whan Kim, Kisang Kwon, T. Goo, O. Kwon (2008). "Deferoxamine Induces Endoplasmic Reticulum Stress in PC12 Cells"
- Research Application: New derivatives containing the 1,2,4-triazole moiety have shown potential antimicrobial activity against a range of pathogens, including Aspergillus fumigatus and Escherichia coli. Such studies are pivotal for the development of novel antimicrobial agents in response to increasing antibiotic resistance.
- Source: A. A. Abbas, N. Khalil (2005). "Synthesis of Some New 1,3/ or 1,4-Bis(Glucopyranosyl-1,2,4-Triazol-5-Ylthio)Propanes/ or Butanes as Potential Antimicrobial Agents"
- Research Application: Research has focused on the formation of supramolecular assemblies using amphiphilic derivatives of amino acids, which could have significant implications for drug delivery systems and tissue regeneration. The study of these assemblies at different pH levels revealed various nanostructures, offering insights into the design of nanomaterials for biomedical applications.
- Source: Nicole M. Cutrone, Jessica R. Dorilio, Sara K. Hurley, Harrison T. Pajovich, Andrew M. Smith, I. Banerjee (2017). "Probing the formation of supramolecular assemblies of amphiphilic N-methyl glycine and N,N dimethyl β-alanine derivatives"
- Research Application: In a direct comparison study, deferoxamine (DFO) and NODAGA were evaluated for their effectiveness in radiolabeling exendin-4 derivatives with gallium-68. This research is crucial for developing diagnostic tools for insulinomas, a type of neuroendocrine tumor, by targeting the glucagon-like peptide-1 receptor (GLP-1R) with radiolabeled peptides.
- Source: Simon A. M. Kaeppeli, R. Schibli, T. Mindt, M. Béhé (2019). "Comparison of desferrioxamine and NODAGA for the gallium-68 labeling of exendin-4"These applications highlight the diverse research interests surrounding compounds related to "N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide," ranging from cellular stress mechanisms to antimicrobial activity and biomedical imaging technologies.
properties
IUPAC Name |
N-[5-[3-[4-(3-aminopropylamino)butylamino]propanoylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H47N7O6/c28-10-6-13-30-11-4-5-12-31-16-9-25(38)32-14-2-1-3-15-33-27(40)22(19-24(29)37)34-26(39)17-20-7-8-21(35)18-23(20)36/h7-8,18,22,30-31,35-36H,1-6,9-17,19,28H2,(H2,29,37)(H,32,38)(H,33,40)(H,34,39) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJLRBGDPTALRDM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNC(=O)CCNCCCCNCCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H47N7O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
565.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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